Cas no 954565-90-3 (Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro-)

• Product Name: Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro-
• CAS No: 954565-90-3
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5234521
• Update Time: 2026-03-08

Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro-
• n-(3-Bromo-4-fluorobenzyl)cyclopropanamine

• Inchi： 1S/C10H11BrFN/c11-9-5-7(1-4-10(9)12)6-13-8-2-3-8/h1,4-5,8,13H,2-3,6H2
• InChI Key： VIHOYAPXQGJZKN-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=C(F)C(Br)=C1

Additional information on Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro-

Comprehensive Overview of Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- (CAS No. 954565-90-3)

Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- (CAS No. 954565-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a cyclopropyl group attached to the amine functionality, offers distinct chemical properties that are highly sought after in modern synthetic chemistry.

The growing interest in Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and GPCR-targeted therapies. Researchers are increasingly exploring its utility in addressing unmet medical needs, such as neurodegenerative diseases and cancer. The compound's ability to modulate biological pathways makes it a valuable candidate for preclinical studies, aligning with the current trend of precision medicine and personalized therapeutics.

From a synthetic perspective, CAS No. 954565-90-3 exemplifies the importance of halogenated aromatic amines in organic synthesis. The presence of both bromine and fluorine atoms enhances its reactivity, enabling diverse functionalization strategies. This versatility is particularly relevant in the context of green chemistry, where researchers aim to minimize environmental impact while maximizing efficiency. The compound's stability under various conditions also makes it a reliable building block for high-throughput screening and combinatorial chemistry.

In the agrochemical sector, Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- has shown promise as a precursor for crop protection agents. Its structural motifs are commonly found in pesticides and herbicides, contributing to the development of more sustainable agricultural solutions. As the demand for food security grows, this compound's role in enhancing crop yield and resistance cannot be overstated. Its compatibility with biodegradable formulations further underscores its relevance in contemporary agrochemical research.

The analytical characterization of CAS No. 954565-90-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular conformation and purity, which are essential for ensuring reproducibility in research applications. The compound's spectral data is often referenced in academic literature, making it a benchmark for similar derivatives. This level of detail is particularly valuable for researchers working on structure-activity relationships (SAR) and drug design.

As the scientific community continues to explore the potential of Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro-, its commercial availability has become a topic of interest. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical developers and material scientists. The compound's custom synthesis options and bulk availability further enhance its accessibility, ensuring that researchers can procure it for their specific requirements. This aligns with the broader trend of on-demand chemical sourcing in the life sciences industry.

In conclusion, Benzenemethanamine, 3-bromo-N-cyclopropyl-4-fluoro- (CAS No. 954565-90-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to agrochemical innovation, highlight its significance in modern research. As advancements in computational chemistry and AI-driven drug design accelerate, this compound is poised to play an even greater role in shaping the future of science and technology.